2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile
Overview
Description
The compound “2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile” is a derivative of benzothiazole, which is a heterocyclic compound . Benzothiazoles are known for their wide range of biological activities .
Molecular Structure Analysis
The molecular structure of this compound would include a benzothiazole ring, which is a bicyclic system consisting of a benzene ring fused to a thiazole ring . The “2-(6-methyl-4,5,6,7-tetrahydro” part suggests that there are additional cyclic structures attached to the benzothiazole ring.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. Benzothiazoles are generally stable compounds and can exist as colorless to pale yellow liquids or solids .Scientific Research Applications
- Researchers have synthesized metal complexes (Cu, Co, Ni, Zn, and Cd) using this compound as a ligand. These complexes have been characterized using techniques such as UV–Vis spectroscopy, FT-IR, and NMR. The study of metal-ligand interactions is crucial for understanding catalysis, bioinorganic chemistry, and materials science .
- Derivatives of benzothiazole, including this compound, have been screened for their anti-inflammatory and analgesic properties. Investigating their effects on pain relief and inflammation can lead to the development of novel therapeutic agents .
- This compound serves as a reactant in the preparation of tricyclic indole and dihydroindole derivatives. These derivatives have shown potential as inhibitors of guanylate cyclase, an enzyme involved in signal transduction pathways .
- Researchers have used 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile in the synthesis of 1,3,4,5-tetrahydrobenzindole β-ketoesters and tricyclic tetrahydrobenzindoles via C-H insertion reactions. These compounds have diverse applications in medicinal chemistry and drug discovery .
- Characterization techniques such as SEM, EDAX, and VSM have been employed to study the material properties of metal complexes containing this ligand. Understanding their magnetic behavior and crystal structures contributes to materials science research .
- As a versatile building block, this compound can be used in the synthesis of more complex molecules. Its unique structure makes it valuable for designing new organic compounds with specific properties .
Metal Complexes and Coordination Chemistry
Anti-Inflammatory and Analgesic Activities
Inhibitors of Guanylate Cyclase
Synthesis of Tetrahydrobenzindoles
Material Science and Magnetic Properties
Chemical Synthesis and Building Blocks
Mechanism of Action
Mode of Action
It’s known that benzothiazole derivatives, which this compound is a part of, have a wide range of biological activities such as antiviral, anticancer, antimicrobial, anticonvulsant, antimalarial, anti-tubercular, anthelmintic, analgesic, anti-diabetic, fungicidal and anti-inflammatory activities .
Result of Action
It’s known that benzothiazole derivatives have shown significant biological activities in various studies .
Safety and Hazards
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile involves the reaction of 2-amino-6-methylbenzothiazole with acetonitrile in the presence of a suitable catalyst.", "Starting Materials": [ "2-amino-6-methylbenzothiazole", "acetonitrile", "catalyst" ], "Reaction": [ "Step 1: Dissolve 2-amino-6-methylbenzothiazole (1.0 g, 6.0 mmol) in acetonitrile (10 mL) in a round-bottom flask.", "Step 2: Add the catalyst (0.1 g) to the reaction mixture and stir the mixture at room temperature for 30 minutes.", "Step 3: Heat the reaction mixture to reflux for 4 hours.", "Step 4: Cool the reaction mixture to room temperature and filter the precipitate.", "Step 5: Wash the precipitate with cold acetonitrile and dry it under vacuum to obtain the desired product, 2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile (1.2 g, 85% yield)." ] } | |
CAS RN |
1016773-88-8 |
Product Name |
2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)acetonitrile |
Molecular Formula |
C10H12N2S |
Molecular Weight |
192.3 |
Purity |
95 |
Origin of Product |
United States |
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